Cas no 921584-10-3 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide
• CAS No: 921584-10-3
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 6537182
• Update Time: 2025-10-30

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide

• Inchi： 1S/C16H16N2O3S/c1-16(2)9-21-12-8-10(5-6-11(12)18-15(16)20)17-14(19)13-4-3-7-22-13/h3-8H,9H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： DIDPNMAZSVJJFQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C3OCC(C)(C)C(=O)NC3=CC=2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide

Comprehensive Analysis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide (CAS No. 921584-10-3)

The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide, identified by its CAS No. 921584-10-3, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate benzoxazepine core fused with a thiophene carboxamide moiety, making it a subject of study for potential therapeutic applications. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which align with current trends in drug discovery and small-molecule optimization.

In recent years, the demand for heterocyclic compounds like N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s benzoxazepine scaffold is known for its role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. Its thiophene component further enhances its potential as a pharmacophore, a keyword often associated with AI-driven drug design and computational chemistry.

The synthesis of CAS No. 921584-10-3 involves multi-step organic reactions, emphasizing green chemistry principles—a hot topic in sustainable science. Researchers are exploring catalyst-free methods and microwave-assisted synthesis to improve yield and reduce environmental impact. These approaches resonate with global searches for eco-friendly chemical processes and cost-effective production.

From a structural-activity relationship (SAR) perspective, the 3,3-dimethyl and 4-oxo groups in this compound contribute to its stability and target selectivity. Such features are critical in precision medicine, a trending focus in healthcare. Online queries often link these terms to personalized therapeutics and next-generation drug development, highlighting the compound’s relevance.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide. These methods align with frequent searches for quality control in pharmaceuticals and material characterization. The compound’s solubility and crystallinity data are also pivotal for formulation scientists, a niche yet growing area of interest.

In conclusion, CAS No. 921584-10-3 exemplifies the intersection of innovative chemistry and applied research. Its multi-functional design addresses contemporary challenges in drug delivery and material science, making it a compelling candidate for future studies. As the scientific community prioritizes data-driven discovery, this compound’s potential continues to unfold.